![molecular formula C12H15ClN2O2S B1456030 2-[(2-Chloropropanoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide CAS No. 1131447-79-4](/img/structure/B1456030.png)
2-[(2-Chloropropanoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
Overview
Description
Molecular Structure Analysis
The molecular structure of a compound can be determined by its InChI code or SMILES notation. Unfortunately, the specific InChI code or SMILES notation for “2-[(2-Chloropropanoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide” is not available in the search results .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include its molecular weight, density, melting point, boiling point, and solubility. Unfortunately, these specific properties for “2-[(2-Chloropropanoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide” are not available in the search results .Scientific Research Applications
Synthesis and Analysis of Biologically Active Derivatives The compound 2-[(2-Chloropropanoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide and its derivatives, specifically azomethine derivatives, have been explored for their biological activities. These derivatives are considered to be precursors of biologically active compounds, showing significant potential in pharmacology. The synthesis and high-performance liquid chromatography (HPLC) analysis of these compounds revealed cytostatic, antitubercular, and anti-inflammatory activities, highlighting their pharmaceutical relevance. The research emphasizes the importance of optimizing synthesis methods and understanding the structure-activity relationship for drug development in medical chemistry and pharmaceutical sciences (Chiriapkin, Kodonidi, & Larsky, 2021).
Antimicrobial and Structural Analysis Derivatives of 2-[(2-Chloropropanoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide have been synthesized and analyzed for their antimicrobial activities. Two compounds, in particular, exhibited antibacterial and antifungal activities. The studies also highlighted the molecular structures of these compounds, noting the significance of intermolecular and intramolecular interactions in their biological functions. This research underscores the potential of these compounds in developing new antimicrobial agents and the importance of molecular conformation in their biological activities (Vasu, Nirmala, Chopra, Mohan, & Saravanan, 2005).
Synthesis and Transformation for Drug Development The compound and its analogs have been subjected to various chemical transformations to synthesize new compounds with potential therapeutic applications. These transformations involve reactions with aromatic aldehydes and other reagents, leading to the formation of compounds with a diverse range of biological activities, such as antiarrhythmic, serotonin antagonist, and antianxiety properties. This research signifies the compound's versatility as a chemical precursor in synthesizing a wide array of biologically active molecules (Amr, Sherif, Assy, Al-Omar, & Ragab, 2010).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-(2-chloropropanoylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15ClN2O2S/c1-6(13)11(17)15-12-9(10(14)16)7-4-2-3-5-8(7)18-12/h6H,2-5H2,1H3,(H2,14,16)(H,15,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KDFRZPXMVUTVQF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NC1=C(C2=C(S1)CCCC2)C(=O)N)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15ClN2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.78 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(2-Chloropropanoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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